Cas no 2224517-04-6 (4-Prop-2-enoylthiomorpholine-3-carbonitrile)

• Product Name: 4-Prop-2-enoylthiomorpholine-3-carbonitrile
• CAS No: 2224517-04-6
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 5748484
• PubChem ID: 132391111
• Update Time: 2025-05-24

4-Prop-2-enoylthiomorpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2224517-04-6
• AKOS034128767
• EN300-6717154
• Z3326590086
• 4-Prop-2-enoylthiomorpholine-3-carbonitrile
• 4-(prop-2-enoyl)thiomorpholine-3-carbonitrile

• Inchi： 1S/C8H10N2OS/c1-2-8(11)10-3-4-12-6-7(10)5-9/h2,7H,1,3-4,6H2
• InChI Key： KSTYLZCNJYTDEC-UHFFFAOYSA-N
• SMILES： S1CCN(C(C=C)=O)C(C#N)C1

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.4Ų

Additional information on 4-Prop-2-enoylthiomorpholine-3-carbonitrile

4-Prop-2-enoylthiomorpholine-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2224517-04-6, known as 4-Prop-2-enoylthiomorpholine-3-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiomorpholine ring with a propenoyl group and a cyano substituent. The thiomorpholine moiety, a six-membered ring containing sulfur and nitrogen atoms, is a key feature of this molecule, contributing to its versatile chemical properties.

Recent studies have highlighted the potential of 4-Prop-2-enoylthiomorpholine-3-carbonitrile in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, leveraging its reactivity and structural flexibility. The propenoyl group within the molecule has been shown to enhance conjugation, which is crucial for electronic properties in materials science applications.

The synthesis of 4-Prop-2-enoylthiomorpholine-3-carbonitrile involves a multi-step process that typically begins with the preparation of the thiomorpholine ring. This is followed by functionalization with the propenoyl group and the introduction of the cyano substituent. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications.

In terms of applications, 4-Prop-2-enoylthiomorpholine-3-carbonitrile has shown promise in the development of high-performance polymers. Its ability to form stable copolymers with other monomers has been exploited in the creation of materials with enhanced mechanical and thermal properties. Additionally, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes.

Recent research has also focused on the biological activity of 4-Prop-2-enoylthiomorpholine-3-carbonitrile. Studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in anticancer therapy. However, further investigations are required to fully understand its mechanism of action and to assess its suitability for clinical use.

The structural versatility of 4-Prop-2-enoylthiomorpholine-3-carbonitrile also makes it an attractive candidate for use in drug delivery systems. Its ability to form self-assembled structures has been explored for encapsulating therapeutic agents, offering controlled release profiles and improved bioavailability. This property has opened new avenues for its application in nanomedicine.

From an environmental perspective, the stability and biodegradability of 4-Prop-2-enoylthiomorpholine-3-carbonitrile are critical considerations. Recent studies have evaluated its environmental impact, with findings indicating that it undergoes slow degradation under aerobic conditions. These insights are essential for ensuring sustainable practices in its production and application.

In conclusion, 4-Prop-2-enoylthiomorpholine-3-carbonitrile (CAS No. 2224517-046) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry and materials science.